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Compound of Interest

Compound Name: Bromofos

Cat. No.: B1667883 Get Quote

An In-depth Technical Guide to Bromofos
This technical guide provides a comprehensive overview of the organophosphate insecticide

Bromofos, intended for researchers, scientists, and drug development professionals. It covers

the chemical and physical properties, mechanism of action, metabolic pathways, and

toxicological data of Bromofos.

Chemical and Physical Properties
Bromofos, with the chemical name O-(4-bromo-2,5-dichlorophenyl) O,O-dimethyl

phosphorothioate, is a broad-spectrum insecticide and acaricide.[1][2] It is effective by contact

and stomach action against a wide range of chewing and sucking insects.[3]

Table 1: Chemical Identification of Bromofos

Identifier Value

IUPAC Name
(4-bromo-2,5-dichlorophenoxy)-dimethoxy-

sulfanylidene-λ5-phosphane[4]

CAS Number 2104-96-3[4]

Molecular Formula C8H8BrCl2O3PS[4]

Table 2: Physicochemical Properties of Bromofos
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Property Value

Molecular Weight 366.00 g/mol [2][4]

Appearance White or yellow crystals[2][3][5]

Melting Point 53-54°C[2][3]

Boiling Point 140-142°C at 0.01 mmHg[2][3]

Vapor Pressure 1.3 x 10-4 mmHg at 20°C[2][3]

Water Solubility 40 mg/L at 25°C[2][4]

Solubility in Organic Solvents
Soluble in carbon tetrachloride, diethyl ether,

and toluene.[2][3][4]

Mechanism of Action: Acetylcholinesterase
Inhibition
Like other organophosphorus pesticides, the primary mechanism of action of Bromofos is the

inhibition of the enzyme acetylcholinesterase (AChE).[4][6] AChE is responsible for the

hydrolysis of the neurotransmitter acetylcholine in synaptic clefts.

The inhibition of AChE by Bromofos is not direct. Bromofos is metabolically activated to its

oxygen analog, bromoxon, which is a potent inhibitor of AChE.[3] Bromoxon phosphorylates

the serine hydroxyl group in the active site of AChE, leading to an accumulation of

acetylcholine at the neuromuscular junctions and cholinergic synapses in the central and

peripheral nervous systems.[6][7] This results in overstimulation of cholinergic receptors,

causing the toxic effects associated with organophosphate poisoning.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.drugfuture.com/chemdata/bromophos.html
https://www.inchem.org/documents/jmpr/jmpmono/v072pr03.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Bromofos
https://www.smolecule.com/products/s522099
https://www.mdpi.com/2305-6304/11/10/866
https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3DR4ZtNqsJ27A&q=EgSsaKfIGLWl58kGIjDUpg_lIzKIIMhnphJ1xBFI9qGnsdFt4AN-ANV_6K5qVhqU7jyp0LslNMsetA3GxaEyAnJSWgFD
https://www.benchchem.com/product/b1667883#molecular-weight-and-formula-of-bromofos
https://www.benchchem.com/product/b1667883#molecular-weight-and-formula-of-bromofos
https://www.benchchem.com/product/b1667883#molecular-weight-and-formula-of-bromofos
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1667883?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

